![molecular formula C11H19NO3 B2649349 N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide CAS No. 2361646-42-4](/img/structure/B2649349.png)
N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide, also known as HMPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide is not well understood. However, studies have suggested that it may inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide in lab experiments is its relatively simple synthesis method. However, one limitation is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide. One area of interest is the development of novel compounds based on the structure of N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide and its potential applications in the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to explore the potential toxicity and side effects of N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide before it can be considered for clinical use.
Synthesis Methods
N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide can be synthesized through a multistep process that involves the reaction of 2-methylprop-2-en-1-ol with oxalyl chloride to form 2-chloro-2-methylpropionyl chloride. This intermediate compound is then reacted with 3-hydroxyoxolane to form N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide.
Scientific Research Applications
N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide has been studied for its potential applications in medicinal chemistry. It has been shown to have antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-[2-(3-Hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide has also been studied for its potential use as a precursor for the synthesis of novel compounds with improved pharmacological properties.
properties
IUPAC Name |
N-[2-(3-hydroxyoxolan-3-yl)-2-methylpropyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-4-9(13)12-7-10(2,3)11(14)5-6-15-8-11/h4,14H,1,5-8H2,2-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBRLFKURJXJYSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC(=O)C=C)C1(CCOC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.